Cas no 1092952-62-9 (7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin)

7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin structure
1092952-62-9 structure
Product Name:7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin
CAS No:1092952-62-9
MF:C16H12O6
MW:300.262885093689
MDL:MFCD25973150
CID:836742
PubChem ID:25015742
Update Time:2025-04-19

7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin Chemical and Physical Properties

Names and Identifiers

    • 7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin
    • 3-(2,4-Dihydroxyphenyl)-7-hydroxy-5-methoxy-2H-chromen-2-one
    • [ "" ]
    • 3-(2,4-Dihydroxyphenyl)-7-hydroxy-5-methoxy-2H-1-benzopyran-2-one
    • 7,2',4'-Trihydroxy-5-methoxy-3-arylcoumarin
    • FS-8596
    • 3-(2,4-DIHYDROXYPHENYL)-7-HYDROXY-5-METHOXYCHROMEN-2-ONE
    • 1092952-62-9
    • AKOS032962542
    • CS-0023232
    • HY-N2733
    • MDL: MFCD25973150
    • Inchi: 1S/C16H12O6/c1-21-14-5-9(18)6-15-12(14)7-11(16(20)22-15)10-3-2-8(17)4-13(10)19/h2-7,17-19H,1H3
    • InChI Key: FTOHMMMSWYNATM-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C=CC(=CC=2O)O)=CC2C(=CC(=CC1=2)O)OC)=O

Computed Properties

  • Exact Mass: 300.06300
  • Monoisotopic Mass: 300.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 638.9±55.0 °C at 760 mmHg
  • Flash Point: 244.7±25.0 °C
  • PSA: 100.13000
  • LogP: 2.58540
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin Security Information

7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin Pricemore >>

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